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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzamide

CAS No.: 89642-23-9

Cat. No.: B1267391

Get Quote

Prepared by: Gemini, Senior Application Scientist

Abstract
5-Bromo-2-nitrobenzamide is a key chemical intermediate whose utility in medicinal

chemistry and materials science is predicated on its precise structural features. The presence

of three distinct functional groups—a bromine atom, a nitro group, and a primary amide—on a

benzene scaffold creates a molecule with significant potential for further functionalization. It

serves as a valuable building block for the synthesis of more complex molecules, particularly in

the development of novel therapeutic agents.[1][2] This guide provides a comprehensive

technical overview of the essential methodologies required to synthesize, purify, and rigorously

characterize 5-Bromo-2-nitrobenzamide, ensuring its identity and purity for downstream

applications. We will delve into the causality behind experimental choices, from synthetic

strategy to the interpretation of complex spectroscopic data, providing researchers, scientists,

and drug development professionals with a self-validating framework for its analysis.
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A foundational understanding of a compound's physical and chemical properties is paramount

before undertaking any experimental work. These parameters dictate handling, storage, and

appropriate analytical techniques.

Property Value Source

Molecular Formula C₇H₅BrN₂O₃ [3]

Molecular Weight ~245.03 g/mol [3]

Monoisotopic Mass ~243.94835 Da [3]

Appearance
Expected to be a solid at room

temperature
Inferred

IUPAC Name 5-bromo-2-nitrobenzamide [3]

InChI Key
WNYWPPUDAKYNIZ-

UHFFFAOYSA-N
[3]

graph "5_Bromo_2_nitrobenzamide" {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Benzene ring nodes

C1 [pos="0,1.5!"];

C2 [pos="-1.3,0.75!"];

C3 [pos="-1.3,-0.75!"];

C4 [pos="0,-1.5!"];

C5 [pos="1.3,-0.75!"];

C6 [pos="1.3,0.75!"];

// Substituent nodes

N1 [label="N", pos="2.4,1.5!"];

O1 [label="O", pos="3.2,2.1!"];
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O2 [label="O-", pos="2.4,0.75!"];

plus [label="+", pos="2.1,1.8!"];

C7 [label="C", pos="-2.4,1.5!"];

O3 [label="O", pos="-3.2,2.1!"];

N2 [label="NH₂", pos="-2.4,0.5!"];

Br [label="Br", pos="0,-2.5!"];

// Benzene ring bonds

C1 -- C2 [label=""];

C2 -- C3 [label=""];

C3 -- C4 [label=""];

C4 -- C5 [label=""];

C5 -- C6 [label=""];

C6 -- C1 [label=""];

// Substituent bonds

C6 -- N1 [label=""];

N1 -- O1 [label="="];

N1 -- O2 [label=""];

C2 -- C7 [label=""];

C7 -- O3 [label="="];

C7 -- N2 [label=""];

C4 -- Br [label=""];
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Mass Spectrometry Infrared Spectroscopy NMR Spectroscopy

Provides Molecular Weight
Confirms Elemental Composition (Br isotope pattern)

Identifies Key Functional Groups
(Amide C=O, N-H; Nitro N-O)

Maps the C-H Framework
Confirms Connectivity & Substitution Pattern

Proposed Structure:
5-Bromo-2-nitrobenzamide

Click to download full resolution via product page

Caption: Complementary nature of spectroscopic techniques for structural elucidation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides detailed information about the number, environment, and

connectivity of protons in a molecule. For 5-Bromo-2-nitrobenzamide, we expect to see

signals for the three aromatic protons and the two amide protons.

Rationale: The chemical shifts (δ) of the aromatic protons are influenced by the electronic

effects of the substituents. The nitro group is strongly electron-withdrawing, causing protons
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ortho and para to it to shift downfield (to a higher ppm value). The amide and bromo groups

also have deshielding effects. The coupling between adjacent protons (J-coupling) provides

connectivity information.

Protocol:

Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated

solvent (e.g., DMSO-d₆). DMSO-d₆ is often preferred for amides as it can slow the exchange

of the N-H protons, sometimes allowing them to be observed more clearly.

Data Acquisition: Acquire the spectrum on a 400 MHz or higher NMR spectrometer.

Data Processing: Process the raw data (FID) with Fourier transformation, phase correction,

and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (δ

~2.50 ppm for DMSO-d₆).

Expected Data & Interpretation:
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Proton
Assignment

Expected δ
(ppm)

Multiplicity
Coupling
Constant (J)

Rationale

H-3 ~8.0 - 8.2 d J ≈ 8.8 Hz

Ortho to the

strongly

deshielding nitro

group. Coupled

only to H-4.

H-4 ~7.8 - 8.0 dd J ≈ 8.8, 2.4 Hz
Coupled to both

H-3 and H-6.

H-6 ~8.3 - 8.5 d J ≈ 2.4 Hz

Meta to the nitro

group but ortho

to the amide.

Coupled only to

H-4.

-NH₂
~7.5 - 8.5

(broad)
br s N/A

Chemical shift is

variable and

depends on

concentration

and temperature.

Appears as a

broad singlet due

to quadrupole

broadening from

the ¹⁴N nucleus

and potential

chemical

exchange.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the presence of key functional

groups, as different bonds vibrate at characteristic frequencies.

Rationale: The technique provides a molecular "fingerprint" and confirms the successful

incorporation of the amide group and the retention of the nitro group from the starting material.
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Protocol:

Sample Preparation: Prepare the sample using an Attenuated Total Reflectance (ATR)

accessory, which is the most common and convenient method. Place a small amount of the

solid sample directly on the ATR crystal.

Data Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups.

Expected Data & Interpretation:

Wavenumber
(cm⁻¹)

Vibration Type Functional Group Significance

~3350 & ~3180
N-H Asymmetric &

Symmetric Stretch
Primary Amide (-NH₂)

Confirms the

presence of the

primary amide group.

~1680 - 1660
C=O Stretch (Amide I

band)
Amide (-CONH₂)

A strong,

characteristic

absorption confirming

the amide carbonyl.

~1550 - 1475
N-O Asymmetric

Stretch
Nitro (-NO₂)

Confirms the

presence of the nitro

group.

~1360 - 1290
N-O Symmetric

Stretch
Nitro (-NO₂)

A second,

complementary band

for the nitro group.

Mass Spectrometry (MS)
Mass spectrometry provides the exact molecular weight of a compound, which is one of the

most definitive pieces of evidence for its identity.
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Rationale: High-resolution mass spectrometry (HRMS) can confirm the molecular formula.

Furthermore, the presence of a bromine atom provides a highly characteristic isotopic pattern

that is easy to identify. Natural bromine consists of two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br

(~49.3%), which are separated by 2 mass units. This results in two molecular ion peaks ([M]⁺

and [M+2]⁺) of nearly equal intensity.

Protocol:

Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,

methanol or acetonitrile).

Data Acquisition: Analyze the sample using an appropriate ionization technique, such as

Electrospray Ionization (ESI), coupled with a high-resolution mass analyzer (e.g., TOF or

Orbitrap).

Data Analysis: Identify the molecular ion peaks and compare their m/z values and isotopic

pattern to the theoretical values.

Expected Data & Interpretation:

Ion Theoretical m/z
Expected Relative
Intensity

Significance

[M]⁺ (C₇H₅⁷⁹BrN₂O₃)⁺ ~243.948 ~100%

Molecular ion peak

corresponding to the

⁷⁹Br isotope.

[M+2]⁺

(C₇H₅⁸¹BrN₂O₃)⁺
~245.946 ~97%

Molecular ion peak

corresponding to the

⁸¹Br isotope.

The observation of this distinct doublet is conclusive evidence for the presence of a single

bromine atom in the molecule.

Reactivity and Applications in Drug Development
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5-Bromo-2-nitrobenzamide is not merely a compound to be characterized but a versatile

scaffold for building molecular complexity.

[4]* Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine,

yielding 5-bromo-2-aminobenzamide. This transformation opens up a wealth of subsequent

reactions, such as diazotization or acylation, to build diverse chemical libraries.

Palladium-Catalyzed Cross-Coupling: The bromine atom is an excellent handle for transition-

metal-catalyzed reactions like Suzuki, Heck, or Buchwald-Hartwig couplings. This allows for

the precise installation of aryl, alkyl, or nitrogen-based substituents at the 5-position.

Medicinal Chemistry Relevance: Substituted benzamides are a well-established class of

pharmacologically active molecules. S[1]pecifically, nitroaromatic compounds have been

investigated as anti-tuberculosis agents, with some acting as inhibitors of the enzyme DprE1.

T[2]he ability to functionalize 5-Bromo-2-nitrobenzamide at multiple positions makes it an

attractive starting point for generating analogs in structure-activity relationship (SAR) studies.

Safety and Handling
Adherence to safety protocols is non-negotiable. Based on data for structurally similar

compounds, 5-Bromo-2-nitrobenzamide should be handled with care.

Hazards: Expected to cause skin and eye irritation. M[5][6]ay be harmful if swallowed or

inhaled. *[5][7] Personal Protective Equipment (PPE): Wear appropriate PPE, including

safety glasses, a lab coat, and chemical-resistant gloves. *[8] Handling: Use only in a well-

ventilated area, preferably within a chemical fume hood. Avoid generating dust. Wash hands

thoroughly after handling. *[6] Storage: Store in a tightly closed container in a cool, dry place

away from light and incompatible materials. *[6] Disposal: Dispose of waste in accordance

with local, state, and federal regulations.

[5]### 6. Conclusion

The rigorous characterization of 5-Bromo-2-nitrobenzamide is a multi-faceted process that

relies on the synergistic application of synthetic chemistry and advanced spectroscopic

techniques. Through a logical workflow of synthesis, purification, and analysis by NMR, IR, and

Mass Spectrometry, the identity and purity of this valuable chemical intermediate can be

confirmed with a high degree of confidence. The interpretation of this data, grounded in the
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fundamental principles of chemical reactivity and spectroscopy, provides the self-validating

framework necessary for its successful application in research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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